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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of Pigment Yellow 16 (CAS No.
5979-28-2), a diarylide yellow pigment. While primarily used as an industrial colorant, this
document details its chemical properties, synthesis, and technical specifications for
professionals in research, development, and safety assessment.

Chemical Identity and Physical Properties

Pigment Yellow 16 is an organic compound classified as a diarylide (or bisacetoacetarylide)
azo pigment.[1][2] It is known for its brilliant green-yellow shade and good resistance to heat
and light.[3] Its primary application is in the coloring of plastics, printing inks, and paints.[4][5][6]

Table 1: Chemical and Physical Properties of Pigment Yellow 16
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Property

Value

CAS Number

5979-28-2[3][4][5]

Molecular Formula

C34H28ClaNeO4[4][5][7]

Molecular Weight 726.44 g/mol [3][4][7]
C.l. Pigment Yellow 16, C.I. 20040, Permanent
Synonyms
Yellow NCG, Hostaperm Yellow NCGJ3][5][8]
Appearance Yellow powder[3][6]
Melting Point 325 °C[3][4][5]
Boiling Point 811.8 + 65.0 °C (Predicted)[4][7]
Density 1.40 £ 0.1 g/cm? (Predicted)[4][7]
- Insoluble in water; slightly soluble in ethanol.[4]
Solubility

[6]17]

Synthesis and Manufacturing

The synthesis of Pigment Yellow 16 is a multi-step process involving diazotization and an azo
coupling reaction. The overall workflow is a well-established method for producing diarylide
pigments.

2.1 Synthesis Pathway
The manufacturing process involves two primary stages:

o Diazotization: 2,4-dichloroaniline is treated with a nitrite source (e.g., sodium nitrite) in an
acidic medium to form a diazonium salt.[3][4]

e Azo Coupling: The resulting diazonium salt is then coupled with a bisacetoacetarylide
coupling component, specifically N,N'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[3-
oxobutanamide], which is derived from o-tolidine.[2][4]
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Caption: General synthesis workflow for Pigment Yellow 16.

2.2 Detailed Experimental Protocol (Continuous Process Example)
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The following protocol is an example of a continuous process for preparing Pigment Yellow
16[1]:

e Preparation of Coupling Component Suspension:

o

In a 1L beaker, add 800 mL of water, 38 g of 3,3'-dimethylbenzidine (o-tolidine), and 10 g
of sodium hydroxide. Stir the mixture.

o

Add 5.7 g of a suitable surfactant and 35 mL of 30% sodium hydroxide solution.

[¢]

Quickly add 50 mL of glacial acetic acid to form a suspension.

[¢]

Dilute the final suspension with water to a total volume of 1000 mL.

e Preparation of Diazonium Salt Solution:

o Prepare a diazonium salt solution from 2,5-dichloroaniline (Note: other sources cite 2,4-
dichloroaniline) to achieve the same molar concentration as the coupling component
solution.[1][3][4]

e Coupling Reaction:

o Transfer the two reactant solutions into separate holding tanks.

o Using calibrated peristaltic pumps, feed both the diazonium salt solution and the coupling
component suspension at a controlled flow rate (e.g., 5 mL/min) into a helical tube reactor.

o Maintain the reaction temperature between 20-30°C to yield the azo pigment solution.[1]

e Post-Treatment and Isolation:

o The resulting crude pigment slurry is then filtered.

o The filter cake is washed thoroughly with water to remove residual salts and impurities.

o The washed pigment is dried in an oven and subsequently milled or ground to achieve the
desired particle size distribution.
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Technical Performance and Applications

Pigment Yellow 16 is valued for its thermal stability and lightfastness, although these
properties can vary depending on the application and concentration.

Table 2: Performance Characteristics of Pigment Yellow 16

Parameter Value | Observation

Grade 4-5 (on a scale of 1-8, where 8 is highest)
[4]

Lightfastness

Stable up to 160°C; can be used in polyolefins
at 230-240°C for short durations (5 min).[3][4]

Heat Resistance

Chemical Resistance Good resistance to dilute acids and alkalis.[4][7]

S Prone to migration and crystallization, limiting its
Migration ] o
use in plasticized PVC.[4]

] Packaging printing inks, metal decorative inks,
Primary Uses ) i '
paints, and coloring polyolefins.[4][6]

Safety and Toxicology

From a toxicological standpoint, diarylide pigments like Pigment Yellow 16 are characterized
by their extremely low solubility in water and organic solvents, which inherently limits their
bioavailability.[9]

e GHS Classification: While many reports indicate it does not meet GHS hazard criteria, some
notifications include a H350 "May cause cancer" hazard statement.[4][8] This discrepancy
highlights the need to consult the specific Safety Data Sheet (SDS) from the supplier.

e Handling Precautions: Standard industrial hygiene practices should be followed.[10] This
includes using adequate ventilation, wearing personal protective equipment (gloves, safety
goggles), and avoiding dust formation.[10]

» Bioavailability: Studies on analogous diarylide pigments have shown no evidence of
carcinogenicity when tested in long-term animal studies, which is attributed to the pigments
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not being absorbed by the body.[9][11] The pigment is typically encapsulated within a
polymer matrix in its final application form, further reducing direct exposure.[9]

Pigment Yellow 16 Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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